molecular formula Si6 B14244430 CID 23523729

CID 23523729

Cat. No.: B14244430
M. Wt: 168.51 g/mol
InChI Key: ZQPQCJMJADIPMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

CID 23523729 is a chemical compound registered in the PubChem database. Further characterization would require experimental data such as spectral analysis (NMR, MS), physicochemical properties (e.g., solubility, LogP), and biological activity assays, as emphasized in guidelines for compound validation .

Properties

Molecular Formula

Si6

Molecular Weight

168.51 g/mol

InChI

InChI=1S/Si6/c1-5(2)6(3)4

InChI Key

ZQPQCJMJADIPMA-UHFFFAOYSA-N

Canonical SMILES

[Si][Si](=[Si]([Si])[Si])[Si]

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Physicochemical and Pharmacokinetic Properties

Property CID 23523729* Betulin (CID 72326) 3-O-Caffeoyl Betulin (CID 10153267) Oscillatoxin D (CID 101283546)
Molecular Formula N/A C₃₀H₅₀O₂ C₃₉H₅₄O₆ C₃₄H₅₀O₈
Molecular Weight (g/mol) N/A 442.7 626.8 598.7
LogP (Predicted) N/A 8.3 (hydrophobic) 5.2 (moderate polarity) 3.1 (polar)
Solubility N/A Poor in water Moderate in DMSO Low in aqueous media
Bioactivity N/A Antiviral, anti-inflammatory Enhanced inhibitory activity vs. betulin Cytotoxic, ion channel modulation

*Note: Specific data for this compound is unavailable in the provided evidence.

Structural Comparison

  • Betulin Derivatives: Betulin (CID 72326) and its caffeoyl derivative (CID 10153267) share a triterpenoid backbone. The addition of a caffeoyl group in CID 10153267 enhances polarity and binding affinity to targets like bile acid transporters . If this compound is a modified triterpenoid, similar functionalization (e.g., esterification, glycosylation) could modulate its solubility and target specificity.
  • Oscillatoxin Analogues: Oscillatoxin D (CID 101283546) and its methylated derivative (CID 185389) feature polyether ladder structures, contributing to ionophoric activity . This compound may exhibit analogous macrocyclic motifs if it belongs to this class.

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